4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-amine hydrochloride

• IUPAC Name: 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-amine;hydrochloride
• InChI: InChI=1S/C7H11N3.ClH/c8-6-5-9-10-4-2-1-3-7(6)10;/h5H,1-4,8H2;1H
• InChI Key: KOSUIWLEVXFPTD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=C(C=N2)N)C1.Cl
• Molecular Formula: C7H12ClN3
• Molecular Weight: 173.64 g/mol
• CAS RN: 2059988-79-1

Description

4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-amine hydrochloride (4H-PPH) is a heterocyclic compound that has been studied for its potential applications in scientific research. This molecule is composed of a pyrazole ring and a pyridine ring connected by a single nitrogen atom. It is a widely used molecule in organic synthesis and medicinal chemistry. 4H-PPH has been found to exhibit a variety of biological activities, including anticonvulsant, anti-inflammatory, and anti-tumor effects. Furthermore, it has been suggested to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Scientific Research Applications

Synthesis Methods

• Green Synthesis Method : A method for the synthesis of pyrazolo[3,4-b]pyridine-6(7H)-one derivatives using polyethylene glycol (PEG)-400 as a recyclable reaction medium has been reported. This environmentally friendly method offers good yields and uses accessible starting materials under mild conditions (Zhong, Dou, & Wang, 2013).
• Novel Cascade Reaction : A novel synthesis of new class pyrazolo[3,4-b]pyridine-6-one derivatives has been achieved through a cascade reaction, offering advantages like shorter time, higher yields, and cost-effectiveness (Shi et al., 2007).

Biological Applications

• PI3 Kinase Inhibitors : Pyrazolo[1,5-a]pyridines have been investigated as novel p110α selective PI3 kinase inhibitors. These compounds, particularly as hydrochloride salts, demonstrated improved aqueous solubility and good activity in cellular assays (Kendall et al., 2017).
• Anticancer Agents : Novel alkyl amide functionalized trifluoromethyl substituted pyrazolo[3,4-b]pyridine derivatives have shown potential as anticancer agents, exhibiting promising bioactivity against various cancer cell lines at micro molar concentration (Chavva et al., 2013).

Chemical Properties and Structure

• Molecular Structure Analysis : The molecular structure of related compounds such as N-[4-(4-Chlorophenyl)-3-methyl-6-oxo-1-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-5-yl]benzamide has been synthesized and analyzed, with a focus on the planarity of atoms in the pyrazolo[3,4-b]pyridine system and intermolecular hydrogen bonding (Zhang et al., 2006).

Novel Synthesis Pathways

• Diverse Derivative Synthesis : A study described the synthesis of pyrazolo[3,4-b]pyridine derivatives through a four-component reaction, producing a new class of fully substituted pyrazolo[3,4-b]pyridine-5-carboxamide derivatives (Shaabani et al., 2009).